BENGHE Validation & Comparative

Check Availability & Pricing

Cross-Validation of Multi N/C 2300 Results with
Alternative Analytical Techniques

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NC 2300

Cat. No.: B1682202

For Researchers, Scientists, and Drug Development Professionals: An Objective Performance
Comparison

In the realm of pharmaceutical and environmental analysis, accurate and reliable determination
of Total Carbon (TC) and Total Nitrogen (TN) is paramount. The multi N/C 2300 series from
Analytik Jena, utilizing a high-temperature catalytic combustion method, is a cornerstone
instrument for these applications. This guide provides a comprehensive cross-validation of the
multi N/C 2300's performance against established alternative analytical techniques, supported
by experimental data and detailed methodologies.

Executive Summary

The multi N/C 2300, based on high-temperature combustion, demonstrates robust and reliable
performance for both Total Carbon and Total Nitrogen analysis across a variety of sample
matrices. When cross-validated with traditional methods such as UV/Persulfate oxidation for
TOC and the Kjeldahl method for TN, the multi N/C 2300 offers significant advantages in terms
of sample throughput, automation, and the ability to handle particle-rich samples. While all
methods show good correlation, the choice of technique may depend on the specific
application, sample matrix, and regulatory requirements.

Total Carbon (TC/TOC) Analysis: Multi N/C 2300 vs.
UV/Persulfate Oxidation
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The multi N/C 2300 employs a high-temperature combustion method (up to 950°C) to oxidize
all organic compounds to CO2, which is then detected by a non-dispersive infrared (NDIR)
detector.[1] This is in contrast to the wet chemical oxidation method, which typically uses a
combination of UV radiation and a chemical oxidant like sodium persulfate to convert organic
carbon to CO2.[2]

Data Presentation: Performance Comparison
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Parameter

Multi N/C 2300
(High-Temperature
Combustion)

UV/Persulfate
Oxidation

Key
Considerations

Oxidation Efficiency

High, effective for a
wide range of organic
compounds, including
particulates and high-
molecular-weight

compounds.[3]

Efficient for clean
water matrices; may
have lower recovery
for complex, hard-to-
oxidize compounds
and samples with high
salt or particulate

content.[3]

High-temperature
combustion is
generally more robust
for challenging

matrices.

Analysis Time

Typically faster, with
analysis times often
under 4 minutes per

sample.

Can be longer, with
some methods
requiring more than 4
minutes, especially for
difficult-to-oxidize

compounds.[4]

The multi N/C 2300's
automated features
can lead to higher

sample throughput.

Sample Matrix

Tolerance

Excellent for particle-
rich and oily samples
due to direct injection

technology.[2]

Best suited for clean
water samples like
drinking water and
ultra-pure water; not
recommended for
seawater or samples
with significant
particulates without

pre-treatment.[2]

The multi N/C 2300's
design minimizes
blockages and
carryover with

complex samples.[2]

Low-Level Detection

Capable of low ppb
detection, suitable for
pharmaceutical and
environmental

applications.

Excellent for ultra-
pure water
applications due to
very low background

carbon levels.[2]

Both methods can
achieve the low
detection limits
required for many

applications.

Experimental Protocols

Multi N/C 2300 (High-Temperature Combustion Method)
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o Sample Preparation: Aqueous samples are typically placed directly into autosampler vials.
For Non-Purgeable Organic Carbon (NPOC) analysis, the sample is acidified (e.g., with HCI
to pH < 2) and sparged with a carrier gas to remove inorganic carbon.[5]

« Injection: A defined sample volume is injected directly into the combustion tube via a septum-
free injection system.[2]

o Combustion: The sample is combusted at high temperatures (e.g., 750°C - 950°C) in the
presence of a catalyst (e.g., platinum-based) and a pure oxygen stream, converting all
carbon to CO2.[1]

» Detection: The resulting CO2 is carried to a non-dispersive infrared (NDIR) detector for
quantification.[6]

UV/Persulfate Oxidation Method

o Sample Preparation: Similar to the combustion method, samples are placed in vials. For
NPOC, acidification and sparging are performed.

o Oxidation: A chemical oxidant (e.g., sodium persulfate) is added to the sample, which is then
exposed to UV radiation in a reactor. The combination of the oxidant and UV light breaks
down organic compounds into COZ2.[2]

o Detection: The generated CO2 is purged from the sample and measured by an NDIR
detector.

Signaling Pathway & Experimental Workflow
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Comparison of TOC analysis workflows.

Total Nitrogen (TN) Analysis: Multi N/C 2300 vs.
Kjeldahl Method

The multi N/C 2300 determines Total Nitrogen by converting all nitrogen compounds to nitrogen
monoxide (NO) during high-temperature combustion, followed by detection using a
chemiluminescence (CLD) or electrochemical detector (ChD).[2] The traditional Kjeldahl
method involves the digestion of the sample with concentrated sulfuric acid to convert organic
nitrogen to ammonium sulfate, followed by distillation and titration.

Data Presentation: Performance Comparison
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Parameter

Multi N/C 2300
(Combustion
Method)

Kjeldahl Method

Key
Considerations

Analytes Measured

Measures total bound
nitrogen (TNb),
including organic
nitrogen, ammonia,

nitrates, and nitrites.

Primarily measures
organic nitrogen and
ammonia (Total
Kjeldahl Nitrogen -
TKN). Does not
typically measure
nitrate or nitrite unless

modified.

The combustion
method provides a
more comprehensive
measure of total
nitrogen in a single

run.

Analysis Time

Significantly faster,
with analysis times of
a few minutes per

sample.[7]

Time-consuming and
labor-intensive, often
taking over an hour

per sample.[7]

The multi N/C 2300
offers a major
advantage in sample

throughput.

Automation

Fully automated from
sample injection to

result generation.[2]

Can be semi-
automated, but still
requires significant
manual sample
handling and

preparation.

Automation reduces
operator error and
improves
reproducibility.

Chemical Usage

Uses carrier gases
(e.g., oxygen) and a

catalyst.

Requires
concentrated sulfuric
acid, a catalyst, and
sodium hydroxide,
posing safety and

disposal concerns.[7]

The combustion
method is generally
considered safer and
more environmentally

friendly.

Precision

Demonstrates high
precision and

reproducibility.

Can achieve good
precision, but is more
susceptible to

operator variability.

A study comparing
combustion and
Kjeldahl methods for
animal feed found
similar repeatability,
though the
combustion method

showed better inter-
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laboratory
reproducibility.[7][8]

Experimental Protocols

Multi N/C 2300 (Combustion Method for TN)

Sample Preparation: Aqueous samples are placed directly into autosampler vials.

Injection: A defined sample volume is injected into the combustion tube.

Combustion: The sample is combusted at high temperatures in an oxygen-rich atmosphere,
converting all nitrogen compounds to nitrogen monoxide (NO).

Detection: The NO gas is detected by a chemiluminescence detector (CLD), which measures
the light emitted from the reaction of NO with ozone.

Kjeldahl Method

o Digestion: The sample is heated with concentrated sulfuric acid and a catalyst (e.g., copper
sulfate) to convert organic nitrogen to ammonium sulfate.

« Distillation: The digested sample is made alkaline with sodium hydroxide, and the liberated
ammonia is distilled into a receiving solution (e.g., boric acid).

« Titration: The amount of ammonia in the receiving solution is determined by titration with a
standard acid solution.

Logical Relationships of Analytical Methods
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Comparison of TN analysis methodologies.

Conclusion

The Analytik Jena multi N/C 2300, with its high-temperature catalytic combustion technology,
offers a robust, efficient, and highly automated solution for Total Carbon and Total Nitrogen
analysis. Cross-validation with alternative techniques demonstrates that while traditional
methods like UV/Persulfate oxidation and Kjeldahl are effective for specific applications, the
multi N/C 2300 provides a more versatile and high-throughput platform, particularly for
laboratories handling a wide variety of sample matrices, including those with high particulate
content. The choice of analytical technique should be guided by the specific requirements of
the application, sample characteristics, and desired level of automation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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